ethyl 2-({(2E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl}amino)-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C27H27N3O3S/c1-4-30(5-2)22-14-12-19(13-15-22)16-21(17-28)25(31)29-26-24(27(32)33-6-3)23(18-34-26)20-10-8-7-9-11-20/h7-16,18H,4-6H2,1-3H3,(H,29,31)/b21-16+
• InChI Key: ZUEJCDDBHSNXDR-LTGZKZEYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)OCC
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)OCC
• Molecular Formula: C27H27N3O3S
• Molecular Weight: 473.6 g/mol

Description

Ethyl 2-({(2E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl}amino)-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C27H27N3O3S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bifunctional Thiophene Derivatives

Ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, a related compound, serves as a key intermediate in synthesizing various fused and polyfunctional substituted thiophenes. These compounds have shown promising antimicrobial activities, indicating the potential utility of ethyl 2-({(2E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl}amino)-4-phenylthiophene-3-carboxylate in developing new antimicrobial agents (Abu‐Hashem, Abu-Zied, & El-Shehry, 2011).

Gewald Synthesis of 2-Aminothiophenes

The Gewald synthesis process, involving aryl alkyl ketones, ethyl cyanoacetate, and elemental sulfur, produces 2-aminothiophene-3-carboxylates. These compounds, bearing various aryl groups, showcase the synthetic versatility and potential pharmacological applications of thiophene derivatives, highlighting the significance of studying compounds like this compound (Tormyshev et al., 2006).

Development of Novel Thieno[2,3-d]Pyrimidines

Ethyl 2-amino-5-ethylthiophene-3-carboxylate, obtained from a related synthesis pathway, has been utilized to produce thieno[2,3-d]pyrimidines with significant inhibitory activities against certain plant pathogens. This research underscores the potential agricultural applications of thiophene derivatives and related compounds in developing new herbicides or plant growth regulators (Wang, Zheng, Liu, & Chen, 2010).

Exploration of N⋯π and O⋯π Interactions

The study of ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate has contributed to understanding nonhydrogen bonding interactions, such as N⋯π and O⋯π types, which play a crucial role in the crystal packing and molecular recognition processes. This research could inform the design of new materials or pharmaceuticals by exploiting these non-traditional interactions (Zhang, Wu, & Zhang, 2011).